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Compound of Interest

Compound Name: Tert-butylbenzene

Cat. No.: B1681246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butylbenzene, a significant
aromatic hydrocarbon in various scientific and industrial applications. This document details its
chemical identity, physicochemical properties, synthesis protocols, and key applications, with a
focus on its relevance to research and development.

Chemical Identity and Synonyms

tert-Butylbenzene is an organic compound characterized by a benzene ring substituted with a
tert-butyl group.[1] Its unique structure influences its chemical reactivity and physical
properties, making it a valuable intermediate in organic synthesis.[2][3]

CAS Number: 98-06-6[1][4][5][6][7]

A comprehensive list of its synonyms is provided in the table below to aid in its identification
across various databases and publications.
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Synonym Reference
t-Butylbenzene [11[41[7]
2-Methyl-2-phenylpropane 516171
(1,1-dimethylethyl)benzene (1171
Phenyltrimethylmethane [7]
Pseudobutylbenzene [4][7]
Trimethylphenylmethane [7]
Benzene, tert-butyl- [7]

Physicochemical Properties

The physical and chemical properties of tert-butylbenzene are well-documented and crucial
for its handling, application, and process design. It is a colorless, flammable liquid with a
characteristic aromatic odor.[1][2][3] It is nearly insoluble in water but miscible with many
organic solvents such as hexane, benzene, and chloroform.[1][2]
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Property Value Reference
Molecular Formula CioH14 [11141071
Molecular Weight 134.22 g/mol [L112][4151161181
Density 0.867 g/mL at 25 °C [1][41[6]
Melting Point -58 °C to -57.9 °C [11[2]15]16]
Boiling Point 169 °C [L][2][4](5106]
Flash Point 34.4 °C (93.9 °F) to 47 °C "

(116.6 °F)

Autoignition Temperature

450 °C (842 °F)

[1]

Refractive Index

n20/D 1.492

[415](6]

Vapor Pressure

4.79 mmHg at 37.7 °C

[4]16]

Vapor Density

3.16 (vs air)

[4][6]

Experimental Protocols: Synthesis of tert-

Butylbenzene

The most common method for synthesizing tert-butylbenzene is through the Friedel-Crafts

alkylation of benzene.[3][9] This electrophilic aromatic substitution reaction can utilize either

isobutene or tert-butyl chloride as the alkylating agent in the presence of a Lewis acid catalyst,

such as anhydrous aluminum chloride.[1][3][10]

This protocol details the synthesis of tert-butylbenzene from benzene and tert-butyl chloride.

Materials:

e Benzene (dry)

e tert-Butyl chloride

e Anhydrous aluminum chloride
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e Ice

o Concentrated Hydrochloric Acid (for preparation of tert-butyl chloride, if needed)
« tert-Butyl alcohol (for preparation of tert-butyl chloride, if needed)

e Calcium chloride (for drying)

 Diethyl ether

o Water

Equipment:

1 L long-necked, round-bottomed flask

e Mechanical stirrer

e Dropping funnel

o Three-way addition tube

» Salt-ice bath

e Separatory funnel

« Distillation apparatus with a fractionating column

Procedure:

e Preparation of tert-Butyl Chloride (if not commercially available):

o In a separatory funnel, vigorously shake a mixture of 50 ml of tert-butyl alcohol and 250 ml
of concentrated hydrochloric acid for 10 minutes.

o Allow the layers to separate and discard the lower aqueous layer.

o Wash the tert-butyl chloride layer, dry it over calcium chloride, and purify by distillation.
The boiling point of tert-butyl chloride is 50-51°C.
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» Friedel-Crafts Alkylation Reaction:

o

Set up a 1 L round-bottomed flask with a mechanical stirrer, a dropping funnel, and a gas
trap for the evolving HCI gas.

In the reaction flask, place 50 g of anhydrous aluminum chloride and 175 ml of dry
benzene.

Cool the flask in a salt-ice bath to 0-5°C.

Place 50 g of tert-butyl chloride in the dropping funnel.

Slowly add the tert-butyl chloride to the stirred benzene-aluminum chloride mixture over a
period of 6 hours, maintaining the temperature at 0-5°C.

After the addition is complete, continue stirring for an additional hour.

o Work-up and Purification:

While maintaining external cooling, slowly add 150-200 g of crushed ice to the reaction
mixture to decompose the intermediate product.

Add 50-100 ml of cold water to complete the decomposition.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layer and the ether extracts and dry them over anhydrous calcium
chloride.

Perform a fractional distillation of the dried organic solution. Collect the fraction boiling
between 164-168°C. The pure product has a boiling point of 167°C.
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Workflow for tert-Butylbenzene Synthesis
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Caption: A flowchart illustrating the key stages in the synthesis of tert-butylbenzene.
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Applications in Research and Development

tert-Butylbenzene serves as a versatile compound with several applications in industrial and
research settings.

o Intermediate for Pharmaceuticals and Agrochemicals: It is a useful intermediate in the
manufacturing of various agrochemicals and pharmaceuticals.[4][5] The tert-butyl group can
be incorporated into drug molecules to enhance potency or to act as a steric shield,
increasing the stability of the compound against enzymatic degradation.[11]

o Polymer Science: In polymer chemistry, tert-butylbenzene is used as a crosslinking agent to
improve the strength, durability, and thermal stability of polymers.[12] It can also be used in
the synthesis of specialized polymers, such as aromatic polyimide membranes for gas
separation. A recent study has also demonstrated its use in functionalizing 3-sheet forming
polypeptides to overcome solubility issues during synthesis.[13]

e Solvent: Due to its miscibility with many organic compounds, it can be used as a solvent for
certain resins.[3][4][12]

e Research Applications: It is used as a substrate in studies of nanogap-enhanced Raman
scattering.

Applications of tert-Butylbenzene

tert-Butylbenzene
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Caption: A diagram showing the diverse applications of tert-butylbenzene.

Role in Drug Development and Metabolism
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The tert-butyl group is a common moiety in many drug molecules.[11] Its presence can
enhance the binding affinity of a drug to its target and can also serve as a steric shield to
protect susceptible functional groups from metabolic enzymes.[11] However, the tert-butyl
group itself can be a site of metabolism, often by cytochrome P450 (CYP) enzymes.[11] For
instance, the tert-butyl groups in drugs like ombitasvir and nelfinavir are known to be
hydroxylated by CYP enzymes such as CYP2C8 and CYP2CL19, respectively.[11]
Understanding the metabolic fate of the tert-butyl group is therefore crucial in the design and
development of new therapeutic agents.

Safety and Handling

tert-Butylbenzene is a flammable liquid and should be handled with appropriate safety
precautions.[1][14]

» Handling: Avoid contact with skin and eyes, and prevent inhalation of vapors.[8][15] Keep
away from sources of ignition and take measures to prevent the buildup of electrostatic
charge.[8][15] Handle in a well-ventilated area, preferably under a chemical fume hood.[14]
[16]

o Personal Protective Equipment (PPE): Wear safety glasses or a face shield, chemical-
resistant gloves, and flame-retardant protective clothing.[14][15] In case of inadequate
ventilation, use a suitable respirator.[8]

o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[8][15]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8][15]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[8][15]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8]
[15]
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[14][16]
Keep away from heat, sparks, and open flames.[14][16]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681246#tert-butylbenzene-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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